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Compound of Interest

Compound Name: N,N-Diethyl-4-ethynylaniline

Cat. No.: B1312841

This guide provides critical safety, logistical, and operational protocols for the handling and
disposal of N,N-Diethyl-4-ethynylaniline. The information is intended for researchers,
scientists, and professionals in drug development to ensure a safe laboratory environment.
Given the absence of a comprehensive Safety Data Sheet (SDS) for this specific compound,
this guide synthesizes data from structurally related molecules, namely N,N-Diethylaniline and
4-Ethynylaniline, to provide a thorough safety framework.

Hazard Summary

N,N-Diethyl-4-ethynylaniline is classified as a hazardous substance. The primary hazards are
associated with its aromatic amine and terminal alkyne functionalities. It is expected to be toxic
if swallowed, in contact with skin, or if inhaled.[1] It may also cause skin, eye, and respiratory
irritation.[2][3] Absorption into the body can lead to the formation of methemoglobin, which may
cause cyanosis; the onset of symptoms could be delayed.[1][4]

Signal Word:Danger|[1]

Hazard Statements:

e H301: Toxic if swallowed.[1]

e H311: Toxic in contact with skin.[1]

e H315: Causes skin irritation.[2]
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e H317: May cause an allergic skin reaction.[2]

e H319: Causes serious eye irritation.[2]

e H331: Toxic if inhaled.[1]

o H335: May cause respiratory irritation.[2][3]

e H373: May cause damage to organs through prolonged or repeated exposure.[1]

e H411: Toxic to aquatic life with long lasting effects.[1]

Physical and Chemical Properties

A summary of the known physical and chemical properties of N,N-Diethyl-4-ethynylaniline

and related compounds is provided below.

Property Value Source
Molecular Formula Ci12H1sN [2]
Molecular Weight 173.26 g/mol [2]
Physical Form Solid or viscous liquid or liquid [2]
Storage Temperature 2-8°C, Sealed in dry [2]
Purity 98% [2]

Properties for the related compound N,N-Diethylaniline:
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Property Value Source
Boiling Point 215.5 °C at 760 mmHg [4]
Melting Point -38.8 °C [4]
Flash Point 85 °C (185 °F) [4]
Density 0.927 g/cm3 at 20 °C [5]
Water Solubility 0.139 g/L at 25 °C [5]
Vapor Pressure 1 mmHg at 50 °C [4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary line of defense against exposure. The following
PPE is mandatory when handling N,N-Diethyl-4-ethynylaniline.
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Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation
exposure to vapors or

aerosols.[6]

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield offers

broader protection.

Hand Protection

Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact.
Double-gloving is
recommended, with frequent

changes.[1]

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside of a fume hood or if
engineering controls are
insufficient.[1][7]

© 2025 BenchChem. All rights reserved. 4/9

Tech Support


https://echa.europa.eu/registration-dossier/-/registered-dossier/5739/9
https://www.cdhfinechemical.com/images/product/msds/37_442603878_N,N-DiethylAniline-CASNO-91-66-7-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_442603878_N,N-DiethylAniline-CASNO-91-66-7-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC181062500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

@H&ndling N,N—Diethyl—4—ethynyl@

Work in a Chemical Fume Hood

Wear Chemical Splash Goggles & Face Shield

Wear Chemical-Resistant Gloves (Double-Gloved)
Wear a Flame-Resistant Lab Coat

Wear Closed-Toe, Chemical-Resistant Shoes

Is work outside a fume hood?

Wear a NIOSH-Approved Respirator

Proceed with Experiment

Click to download full resolution via product page
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Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling N,N-Diethyl-4-ethynylaniline is crucial for safety.
1. Pre-Handling Preparation
e Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

o Emergency Equipment: Ensure a safety shower, eyewash station, and appropriate fire
extinguisher are readily accessible.

» Spill Kit: Have a spill kit containing absorbent materials (e.g., Chemizorb®) readily available.

[6]

o Personal Protective Equipment: Don all required PPE as outlined in the table above before
entering the handling area.

2. Handling the Chemical

e Weighing and Transfer: All weighing and transfers of N,N-Diethyl-4-ethynylaniline must be
conducted within a certified chemical fume hood to prevent inhalation of vapors or aerosols.

[6]

¢ Dissolving: When preparing solutions, add the compound to the solvent slowly to avoid
splashing.

¢ Reactions: For chemical reactions, use appropriate glassware and set up the apparatus
securely within the fume hood. Avoid heating the substance in open systems.

¢ Avoid Incompatibilities: Keep away from strong oxidizing agents and acids.[6][7]
3. Post-Handling Procedures

o Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
and cleaning agent.
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o Glove Removal: Use proper glove removal technique (without touching the glove's outer
surface) to avoid skin contact.[1]

» Hand Washing: Wash hands and forearms thoroughly with soap and water after handling,
even if gloves were worn.[1]

Disposal Plan

Proper disposal of N,N-Diethyl-4-ethynylaniline and its waste is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection

e Segregation: Collect all waste containing N,N-Diethyl-4-ethynylaniline, including
contaminated consumables (e.qg., gloves, pipette tips), in a dedicated, clearly labeled, and
sealed hazardous waste container.

o Labeling: The waste container must be labeled with the full chemical name and appropriate
hazard symbols.

2. Waste Disposal

o Licensed Disposal Company: Dispose of the chemical and its waste through a licensed and
approved waste disposal company.[1] Do not dispose of it down the drain or in regular trash.

[1]

¢ Incineration: This combustible material may be burned in a chemical incinerator equipped
with an afterburner and scrubber.[1]

o Contaminated Packaging: Dispose of contaminated packaging as unused product.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
N,N-Diethyl-4-ethynylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312841#personal-protective-equipment-for-
handling-n-n-diethyl-4-ethynylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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